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Compound of Interest

Histamine bisphosphate
Compound Name:

monohydrate
CAS No.: 23297-93-0; 51-74-1
Cat. No.: B2372502

Get Quote

Executive Summary

In the development of bronchial challenge diagnostics and positive controls for allergy testing,
the choice between United States Pharmacopeia (USP) and European Pharmacopoeia (EP)
grade Histamine Bisphosphate is more than a regulatory box-ticking exercise. It is a decision
that impacts assay sensitivity, solution stability, and global compliance.

While both grades represent high-purity Histamine Phosphate (

), the EP grade (Ph. Eur. 0144) generally imposes stricter controls on "Related Substances"
(organic impurities) and a tighter lower limit on assay purity (98.5% vs. 98.0%). Conversely, the
USP grade is harmonized for global interchangeability but historically relies on different
identification protocols.

Core Recommendation:

e Choose EP Grade for analytical method development (HPLC) and when developing novel
formulations where impurity profiling is critical for stability data.
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o Choose USP Grade for routine clinical reagent preparation (e.g., Methacholine/Histamine
challenge) intended for the US market, provided the "Loss on Drying" is strictly accounted for
during weighing.

Chemical Identity & Structural Basis

Before analyzing the pharmacopeial differences, it is critical to establish the chemical baseline.
Both grades refer to the bisphosphate salt, which is preferred over the dihydrochloride salt for
its stability in aqueous solution.

Chemical Name: 1H-Imidazole-4-ethanamine, phosphate (1:2)[1][2][3]

Formula:

(Anhydrous basis)

Molecular Weight: 307.14 g/mol [1][3]

CAS Number: 51-74-1[1]

Critical Note on Hydration: Commercial Histamine Bisphosphate is often supplied as the
Monohydrate. However, both USP and EP specifications calculate potency on a dried basis.
Failure to correct for moisture content (approx. 3.0 - 5.0%) during solution preparation will result

in a ~4% under-dosing error, significantly affecting

values in asthma diagnosis.

Specification Comparison: USP vs. EP

The following data compares the monograph requirements. Note the tighter assay window for
EP.
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Parameter

USP Grade
(Histamine
Phosphate)

EP Grade
(Histamine
Phosphate 0144)

Scientific Implication

Assay (Dried Basis)

98.0% — 101.0%

98.5% — 101.0%

EP guarantees slightly
higher minimum
potency, reducing lot-
to-lot variance in
critical threshold

testing.

Colorless crystals /

Colorless crystals /

Visual inspection for

Appearance _ _ o _
white powder white powder oxidation (yellowing).
High solubility is
essential for preparing
Solubility Freely soluble in water  Freely soluble in water  high-concentration

stock solutions (e.g.,
10 mg/mL).

pH (Solution)

3.0-6.0

3.0-6.0

Acidic nature of the
phosphate salt aids
stability; unbuffered
solutions may sting

upon injection/prick.

Loss on Drying (LOD)

NMT 3.0% (105°C,
2h)

NMT 3.0% - 5.0%
(Context dependent)

Critical: Must be
measured per batch to
calculate the "As Is"
weight for accurate

molarity.

Identification

IR, HPLC,
Sulfate/Phosphate ppt

IR, HPLC, Specific
Optical Rotation

USP traditionally used
colorimetric (sulfanilic
acid); modern
monographs
harmonize on
IR/HPLC.
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EP is historically more

] rigorous on specific
Meets requirements . o _ _ o
Related Substances Stringent HPLC Limits  impurity quantification

(HPLC/TLC) o
(e.g., Histidine

carryover).

Impact on Experimental Applications
Bronchial Challenge Testing (Asthma Diagnosis)

In bronchial provocation, the metric of interest is the

(Provocative Concentration causing a 20% fall in FEV1).[4][5]

e The Risk: Using a lower-purity grade or failing to correct for the USP/EP "Dried Basis"
calculation can shift the

artificially high (false negative for asthma).

 Recommendation: Use EP grade for establishing reference standards due to the tighter
assay limit (98.5%), ensuring the concentration curve is accurate.

Skin Prick Testing (SPT)

e The Risk: Impurities (degradation products like imidazole acetaldehyde) can cause non-
specific irritation, mimicking a positive allergic reaction (wheal/flare).

 Recommendation: EP grade's stringent "Related Substances" test minimizes the risk of false
positives caused by chemical irritants rather than IgE-mediated histamine release.

Decision Framework (Visualized)

The following decision tree assists in selecting the appropriate grade based on your specific
phase of research or product development.
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Select Application
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?
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Routine Control \Need >98.5%
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(Harmonized) (Higher Purity)

Click to download full resolution via product page

Figure 1: Decision logic for selecting Histamine Bisphosphate grade based on regulatory and
experimental needs.

Experimental Validation: HPLC Protocol

When validating raw material (RM) quality, rely on lon-Pair Reversed-Phase HPLC. Histamine
is highly polar and retains poorly on standard C18 columns without an ion-pairing agent.

Method Overview

This protocol satisfies the rigorous identification and assay requirements for both USP and EP.

e Column: C18 (L1),
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mm, 5 um packing.
» Mobile Phase: Buffer / Acetonitrile (80:20 v/v).
o Buffer Composition:

g Sodium Octanesulfonate (lon-Pair Reagent) +

g

in 2000 mL water. Adjust pH to 3.0 with Phosphoric Acid.
e Flow Rate: 1.0 - 1.2 mL/min.

e Detection: UV at 210 nm (Histamine has low UV absorption; purity of mobile phase is
critical).

e Injection Volume: 20 pL.

Temperature: 30°C.

Raw Material Weighing ~ | Dissolve in > HPLC Injection Data Analysis Purity Calculation
(Histamine Bisphosphate) (Correct for LOD!) ™| Mobile Phase (lon-Pair C18) [GEELPAGEY (vs. Ref Std)

Click to download full resolution via product page

Figure 2: Analytical workflow for validating Histamine Bisphosphate purity.

System Suitability Criteria

To ensure the data is trustworthy (E-E-A-T principle of accuracy):

e Tailing Factor: NMT 2.0 (Histamine peaks often tail due to silanol interactions; ion-pairing
mitigates this).

¢ RSD (Replicates): NMT 2.0% for 5 replicate injections.
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e Resolution: NLT 2.0 between Histamine and any degradation peaks (e.g., Histidine).
Handling and Stability
e Hygroscopicity: Histamine Bisphosphate is moderately hygroscopic.

o Protocol: Store in a desiccator. Do not leave the container open. Weigh quickly.
 Light Sensitivity: Protect from light. Oxidation leads to yellow discoloration.

¢ Solution Stability: Aqueous solutions are stable at 2-8°C for short periods, but for long-term
storage, freeze aliquots at -20°C. Avoid repeated freeze-thaw cycles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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